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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermochemical data
for 1,4-Dibromobenzene (p-dibromobenzene). The information is presented in a structured
format to facilitate its use in research, development, and academic applications. This document
includes tabulated quantitative data, detailed experimental methodologies, and visualizations of
relevant chemical processes.

Core Thermochemical Data

1,4-Dibromobenzene (CeHa4Br2) is a halogenated aromatic hydrocarbon with the CAS number
106-37-6.[1][2] Accurate thermochemical data is crucial for understanding its behavior in
various chemical and physical processes. The following tables summarize key thermochemical
properties for 1,4-Dibromobenzene in the solid phase.

Table 1: Enthalpy and Entropy of Phase Transitions
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Property Value Units Method Reference
Enthalpy of Adiabatic

, 20,387 £ 15 J-mol-1 _ [3]
Fusion (AfusH) Calorimetry
Enthalpy of o

) 20,284 J-mol—1 Not Specified [4]
Fusion (AfusH)
Standard
Enthalpy of N

o 74.23+£0.11 kJ-mol—1 Not Specified [2]
Sublimation
(AsubH®)
Enthalpy of
Sublimation 59.8 kJ-mol—1 Not Specified [2]
(AsubH)
Entropy of -

) 55.7 J-mol~1.K~1 Not Specified
Fusion (AfusS)
Entropy of -

) 57.0 J-mol~1-K~1 Not Specified
Fusion (AfusS)

Table 2: Heat Capacity
Heat Capacity Temperature .
. Units Method Reference

(Cp,solid) (K)
145.6 298.15 J-mol~1.K-1 Not Specified [2]
1745 299.8 J-mol~1.K~1 Not Specified [2]

Experimental Protocols

The determination of accurate thermochemical data relies on precise experimental techniques.

Adiabatic calorimetry is a primary method for measuring heat capacities and enthalpies of

fusion for solid organic compounds like 1,4-Dibromobenzene.
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Generalized Adiabatic Calorimetry for Solid Organic
Compounds

Adiabatic calorimetry is a technique used to measure the heat changes in a system without any
heat exchange with the surroundings.[5] This is achieved by maintaining the temperature of a
surrounding jacket equal to the temperature of the sample cell.

Objective: To determine the heat capacity (Cp) and enthalpy of fusion (AfusH) of a solid organic
compound.

Apparatus:

e An adiabatic calorimeter, which includes:

[¢]

A sample cell (often made of a highly conductive material like copper or silver) to contain
the substance.

o Aresistance thermometer and a heater integrated into the sample cell.

o An adiabatic shield or jacket surrounding the sample cell, equipped with its own heater
and temperature sensors.

o A high-vacuum system to insulate the sample cell and shield.

o Atemperature controller to maintain the temperature of the shield as close as possible to
that of the sample cell.

o Data acquisition system to record temperature and energy input.
Procedure:

o Sample Preparation: A precisely weighed sample of the high-purity solid organic compound
is placed into the sample cell. The cell is then sealed to prevent sublimation of the sample.

o Assembly and Evacuation: The sample cell is placed within the adiabatic shield, and the
entire assembly is evacuated to a high vacuum to minimize heat transfer by convection and
conduction.
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e Cooling: The calorimeter is cooled to the starting temperature of the experiment, often using
a cryogen like liquid nitrogen.

e Heating and Measurement:

o A known amount of electrical energy is supplied to the heater in the sample cell, causing a
small increase in the sample's temperature.

o During this heating period, the temperature of the adiabatic shield is continuously adjusted
to match the temperature of the sample cell, thereby preventing any heat loss.

o The temperature of the sample is precisely measured before and after the energy input,
once thermal equilibrium is reached.

e Data Analysis:

o The heat capacity (Cp) at a given temperature is calculated from the electrical energy
supplied (AQ) and the resulting temperature change (AT) of the sample of known mass
(m):Cp=(AQ/AT)/m

o This process is repeated over the desired temperature range to obtain the heat capacity
as a function of temperature.

o To determine the enthalpy of fusion, energy is supplied to the sample at its melting point
until the entire sample has melted. The total energy required for this phase transition, at a
constant temperature, is the enthalpy of fusion.

Visualizations

Experimental Workflow for Thermochemical Data
Determination
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Generalized Workflow for Adiabatic Calorimetry
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Synthesis of 1,4-Dibromobenzene

Benzene (CsHe) Bromine (Br2) FeBrs (Lewis Acid Catalyst)
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Bromobenzene (CeHsBr)
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1,4-Dibromobenzene (CeHa4Br2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of 1,4-Dibromobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042075#thermochemical-data-for-1-4-
dibromobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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